Cas no 2197125-96-3 (N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2197125-96-3
• MF: C₁₈H₂₀Cl₂N₂O₂
• MW: 367.269602775574
• CID: 5410489
• PubChem ID: 165661915
• Update Time: 2025-10-29

N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C18H20Cl2N2O2/c1-3-17(23)21(2)12-18(24)22-8-6-13(7-9-22)10-14-11-15(19)4-5-16(14)20/h3-5,10-11H,1,6-9,12H2,2H3
• InChI Key： FOGGZLWFBRBZQD-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CC/C(=C/C2=CC(Cl)=CC=C2Cl)/CC1)=O)C)(=O)C=C

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.3±50.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide

Professional Introduction to Compound with CAS No. 2197125-96-3 and Product Name: N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide

The compound with the CAS number 2197125-96-3 and the product name N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

At the core of this compound's structure is the piperidine ring, a heterocyclic amine that is widely recognized for its role in drug design. Piperidine derivatives are known for their ability to enhance binding affinity and selectivity, making them valuable in the development of small-molecule drugs. In this particular compound, the piperidine ring is modified with a 4-[(2,5-Dichlorophenyl)methylene] substituent, which introduces a rigid aromatic system that can interact favorably with biological targets. This modification not only influences the electronic properties of the molecule but also contributes to its overall stability and bioavailability.

The presence of the 2-oxoethyl group in the molecular structure further enhances the compound's pharmacological profile. This group acts as a bioisostere for carbonyl functionalities, which are commonly found in biologically active molecules. The 2-propenamide moiety adds another layer of complexity, providing a conformational flexibility that can be exploited to optimize binding interactions with biological receptors. Together, these structural elements contribute to the compound's unique chemical and pharmacological properties.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the interactions between this compound and biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed that the 4-[(2,5-Dichlorophenyl)methylene] substituent plays a crucial role in stabilizing the binding interface with target proteins. This has led to the identification of key amino acid residues that are critical for binding affinity, providing valuable information for further optimization efforts.

One of the most promising applications of this compound is in the treatment of neurological disorders. Preclinical studies have demonstrated that it exhibits potent activity against enzymes involved in neurotransmitter metabolism. Specifically, it has shown inhibitory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. The ability of this compound to modulate these enzymes suggests its potential as a therapeutic agent for these neurological disorders.

In addition to its neurological applications, this compound has also shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties by interacting with inflammatory pathways at multiple levels. The 2-oxoethyl group has been identified as a key player in mediating these anti-inflammatory effects, suggesting that further modifications could enhance its therapeutic potential.

The synthesis of this compound presents several challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct key structural motifs efficiently. These advances have not only improved yield but also reduced the environmental impact of the synthetic process.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed to enhance their therapeutic efficacy and safety profiles. The flexibility provided by the N-methyl-2-propenamide group offers a rich scaffold for structural diversification, allowing researchers to explore various modifications while maintaining core pharmacological activity. This adaptability makes it an attractive candidate for future drug development programs.

The regulatory landscape for pharmaceutical compounds like this one is stringent but well-established, ensuring that any potential therapeutic agents undergo rigorous testing before reaching clinical use. Preclinical studies are essential for evaluating toxicity, pharmacokinetics, and pharmacodynamics, providing a comprehensive understanding of how the compound behaves within biological systems. These studies have been instrumental in identifying dosing regimens and identifying potential side effects that must be managed during clinical development.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like this one can be developed and optimized. AI-driven virtual screening allows researchers to rapidly evaluate large libraries of compounds for potential activity against biological targets. This approach has already been used to identify novel analogs of existing drugs with improved properties. By leveraging AI tools alongside traditional experimental methods, researchers can more efficiently navigate the complex landscape of drug development.

In conclusion, the compound with CAS number 2197125-96-3 and product name N-[2-[4-[(2,5-Dichlorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-methyl-2-propenamide represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and promising preclinical results make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.